Cas no 2231675-49-1 ((4-fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl)methanamine)

• Product Name: (4-fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl)methanamine
• CAS No: 2231675-49-1
• MF: C₈H₈FN₃
• MW: 165.167624473572
• CID: 5213547
• Update Time: 2026-03-06

(4-fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• {4-fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl}methanamine
• (4-fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl)methanamine

• Inchi： 1S/C8H8FN3/c9-7-5(3-10)4-12-8-6(7)1-2-11-8/h1-2,4H,3,10H2,(H,11,12)
• InChI Key： NXDCXNMEGWNABY-UHFFFAOYSA-N
• SMILES： C(C1=CN=C2NC=CC2=C1F)N

Additional information on (4-fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl)methanamine

Comprehensive Overview of (4-fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl)methanamine (CAS No. 2231675-49-1)

The compound (4-fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl)methanamine (CAS No. 2231675-49-1) is a fluorinated heterocyclic amine with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a fluoro-substituted pyrrolopyridine core, makes it a valuable building block for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting kinase inhibitors, central nervous system (CNS) disorders, and cancer therapeutics.

One of the most searched topics related to (4-fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl)methanamine is its role in small molecule drug design. With the rise of precision medicine and personalized therapies, this compound has garnered attention for its ability to modulate specific biological pathways. Its fluorine atom enhances metabolic stability and bioavailability, a feature highly sought after in modern medicinal chemistry. Additionally, its pyrrolopyridine scaffold is known to interact with various enzyme targets, making it a versatile candidate for further study.

Another area of interest is the synthetic accessibility of CAS No. 2231675-49-1. Chemists often search for efficient synthetic routes and scalable methodologies to produce this compound. Recent advancements in catalysis and green chemistry have opened new possibilities for its cost-effective production. The compound’s amine functional group also allows for further derivatization, enabling the creation of diverse analogues for structure-activity relationship (SAR) studies.

From a biopharmaceutical perspective, (4-fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl)methanamine is being explored for its potential in treating neurodegenerative diseases. With the growing prevalence of conditions like Alzheimer’s and Parkinson’s, researchers are investigating its ability to cross the blood-brain barrier (BBB) and interact with neurotransmitter receptors. This aligns with the increasing demand for CNS-active compounds in the pharmaceutical industry.

In the context of cancer research, this compound’s pyrrolopyridine core is structurally similar to several known anticancer agents. Its mechanism of action may involve protein kinase inhibition, a hot topic in oncology drug development. Searches for kinase inhibitors and targeted therapies often highlight the importance of such scaffolds, making CAS No. 2231675-49-1 a compound of interest for academic and industrial researchers alike.

The pharmacokinetic properties of (4-fluoro-1H-pyrrolo[2,3-b]pyridin-5-yl)methanamine are another focal point. Questions about its absorption, distribution, metabolism, and excretion (ADME) profile are commonly raised in drug discovery forums. Understanding these properties is critical for optimizing its therapeutic potential. The presence of the fluoro substituent can significantly influence these parameters, a topic frequently discussed in medicinal chemistry webinars and scientific publications.

Finally, the compound’s relevance in high-throughput screening (HTS) cannot be overlooked. As drug discovery becomes more data-driven, CAS No. 2231675-49-1 is increasingly used in virtual screening and computational chemistry models. Its structural features make it a promising candidate for fragment-based drug design, a technique gaining traction in biotech startups and pharmaceutical R&D.